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These application notes provide detailed protocols for inducing and evaluating atopic dermatitis
(AD)-like characteristics in various in vitro models. These models are instrumental for
investigating the pathophysiology of AD, identifying novel therapeutic targets, and screening
potential drug candidates. The protocols outlined below cover two-dimensional (2D) cell
cultures and more complex three-dimensional (3D) reconstructed human epidermis models.

Introduction to In Vitro AD Models

Atopic dermatitis is a chronic inflammatory skin disease characterized by impaired skin barrier
function and a T-helper 2 (Th2) cell-dominant immune response.[1][2] In vitro models that
recapitulate key features of AD are crucial for advancing our understanding of the disease and
for preclinical drug development.[1][3] These models typically involve the stimulation of skin
cells, primarily keratinocytes, with a cocktail of cytokines that are overexpressed in AD lesions,
such as Interleukin-4 (IL-4), Interleukin-13 (IL-13), and Tumor Necrosis Factor-alpha (TNF-a).
[2][4][5] The successful induction of an AD-like phenotype is characterized by the
downregulation of skin barrier proteins like filaggrin (FLG) and loricrin (LOR), the upregulation
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of inflammatory mediators such as Thymic Stromal Lymphopoietin (TSLP) and IL-8, and
morphological changes like spongiosis (intracellular edema).[2][6][7]

Key Signaling Pathways in In Vitro AD Induction

The induction of an AD-like phenotype in keratinocytes by Th2 cytokines, particularly IL-4 and
IL-13, is primarily mediated through the Janus kinase/signal transducer and activator of
transcription (JAK/STAT) signaling pathway.[1][6][8] Binding of IL-4 and IL-13 to their receptors
on keratinocytes leads to the activation of JAK1, JAK2, and TYK2, which in turn phosphorylate
and activate STAT3 and STAT6.[2][9] These activated STATs then translocate to the nucleus to
regulate the transcription of genes involved in inflammation and epidermal differentiation.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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